Cas no 2580250-56-0 (4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid)
4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid
- 2580250-56-0
- EN300-27151314
- 4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benz oic acid
- Benzoic acid, 4-[4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-2H-pyran-4-yl]-
- 4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid
-
- MDL: MFCD34595279
- Inchi: 1S/C17H23NO5/c1-16(2,3)23-15(21)18-17(8-10-22-11-9-17)13-6-4-12(5-7-13)14(19)20/h4-7H,8-11H2,1-3H3,(H,18,21)(H,19,20)
- InChI Key: JKMKBKGEZFYHSE-UHFFFAOYSA-N
- SMILES: O1CCC(C2C=CC(C(=O)O)=CC=2)(CC1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 321.15762283g/mol
- Monoisotopic Mass: 321.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 490.8±45.0 °C(Predicted)
- pka: 4.29±0.10(Predicted)
4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27151314-1g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95% | 1g |
$986.0 | 2023-09-11 | |
| Enamine | EN300-27151314-5g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95% | 5g |
$2858.0 | 2023-09-11 | |
| Enamine | EN300-27151314-10g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95% | 10g |
$4236.0 | 2023-09-11 | |
| Enamine | EN300-27151314-0.05g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95.0% | 0.05g |
$229.0 | 2025-03-20 | |
| Enamine | EN300-27151314-0.1g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95.0% | 0.1g |
$342.0 | 2025-03-20 | |
| Enamine | EN300-27151314-0.25g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95.0% | 0.25g |
$487.0 | 2025-03-20 | |
| Enamine | EN300-27151314-0.5g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95.0% | 0.5g |
$768.0 | 2025-03-20 | |
| Enamine | EN300-27151314-1.0g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95.0% | 1.0g |
$986.0 | 2025-03-20 | |
| Enamine | EN300-27151314-2.5g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95.0% | 2.5g |
$1931.0 | 2025-03-20 | |
| Enamine | EN300-27151314-5.0g |
4-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)benzoic acid |
2580250-56-0 | 95.0% | 5.0g |
$2858.0 | 2025-03-20 |
4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid
Comprehensive Overview of 4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid (CAS No. 2580250-56-0)
4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid (CAS No. 2580250-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique tert-butoxycarbonyl (Boc) protected amino group and benzoic acid moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in drug discovery and development.
The Boc-protected group in 4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid is a cornerstone in peptide synthesis and medicinal chemistry. Researchers often utilize this protection strategy to shield reactive amino groups during multi-step synthetic processes. The compound's oxan-4-yl (tetrahydropyran) ring further enhances its stability and solubility, making it suitable for various experimental conditions. These attributes align with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized.
In the context of modern drug development, 4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid is frequently explored for its potential applications in targeted therapies and small-molecule inhibitors. Its benzoic acid component is a common pharmacophore found in nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. This connection to drug design and personalized medicine resonates with the growing demand for precision healthcare solutions.
The compound's CAS No. 2580250-56-0 is often searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Researchers frequently inquire about its synthetic routes, spectroscopic data (e.g., NMR, IR), and purity standards, which are critical for reproducibility and scalability. These queries highlight the compound's role in advancing cheminformatics and AI-driven drug discovery, where data accuracy is paramount.
From a commercial perspective, 4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid is available through specialized chemical suppliers, often with custom bulk synthesis options. Its pricing and availability are influenced by factors such as raw material sourcing and regulatory compliance, topics of high interest in the global chemical supply chain. Discussions around intellectual property and patent landscapes related to its derivatives also feature prominently in industry forums.
Environmental and safety considerations are integral to handling 4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid. While not classified as hazardous, proper laboratory practices and waste disposal protocols are emphasized to align with REACH and OSHA guidelines. This aligns with the broader shift toward responsible research innovation (RRI) in the chemical sciences.
In summary, 4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid (CAS No. 2580250-56-0) exemplifies the intersection of structural elegance and practical utility in modern chemistry. Its applications span from academic research to industrial-scale production, driven by evolving needs in biotechnology and material science. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.
2580250-56-0 (4-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)